2-(1-ethyl-2-methylquinolin-4(1H)-ylidene)malononitrile

• IUPAC Name: 2-(1-ethyl-2-methylquinolin-4-ylidene)propanedinitrile
• InChI: InChI=1S/C15H13N3/c1-3-18-11(2)8-14(12(9-16)10-17)13-6-4-5-7-15(13)18/h4-8H,3H2,1-2H3
• InChI Key: HWSXOYAXORLZLH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C#N)C#N)C2=CC=CC=C21)C
• Molecular Formula: C15H13N3
• Molecular Weight: 235.28 g/mol

Description

2-(1-ethyl-2-methylquinolin-4(1H)-ylidene)malononitrile is a useful research compound. Its molecular formula is C15H13N3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural and Computational Features

Compounds including 2-(1-ethyl-2-methylquinolin-4(1H)-ylidene)malononitrile have been investigated for their structural and computational features. Studies have characterized them using IR and NMR spectroscopies, combustion and X-ray diffraction analyses. These compounds exhibit strong conjugation between quinoline fragment and electron-withdrawing substituents, contributing to their planar structures and significant intramolecular hydrogen bonding (Nesterov et al., 2013).

Synthesis and Fluorescence Properties

Research has been conducted on the one-pot synthesis of similar compounds, with a focus on their fluorescence properties. These studies have shown that compounds synthesized through specific catalyzed reactions exhibit high fluorescence quantum yields, indicating potential applications in materials science and photophysics (Wan et al., 2013).

Novel Chromophores

New chromophores based on similar compounds have been synthesized, with research focusing on their hyperpolarizability and optical properties. These studies contribute to the understanding of solvatochromism and the potential use of these compounds in nonlinear optical materials (Levchenko et al., 2019).

Synthesis and Cyclization Reactions

Studies have explored the nucleophilic substitution reactions of related compounds, leading to the formation of various polyfunctionalized molecules. This research provides insights into the synthesis of novel compounds with potential applications in medicinal chemistry and materials science (Ismail, 2006).